2-(1-adamantyl)-4-chloro-5-(1-piperazinyl)-3(2H)-pyridazinone

• IUPAC Name: 2-(1-adamantyl)-4-chloro-5-piperazin-1-ylpyridazin-3-one
• InChI: InChI=1S/C18H25ClN4O/c19-16-15(22-3-1-20-2-4-22)11-21-23(17(16)24)18-8-12-5-13(9-18)7-14(6-12)10-18/h11-14,20H,1-10H2
• InChI Key: NRHSBAOXHQSWIN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=C(C(=O)N(N=C2)C34CC5CC(C3)CC(C5)C4)Cl
• Molecular Formula: C18H25ClN4O
• Molecular Weight: 348.9 g/mol

Description

2-(1-adamantyl)-4-chloro-5-(1-piperazinyl)-3(2H)-pyridazinone (ACP) is a small molecule that has been extensively studied for its potential applications in various scientific fields. ACP is a pyridazinone derivative, which is a class of heterocyclic compounds that have shown promising results in drug development.

Scientific Research Applications

2-(1-adamantyl)-4-chloro-5-(1-piperazinyl)-3(2H)-pyridazinone has been extensively studied for its potential applications in various scientific fields, including cancer research, neurodegenerative diseases, and infectious diseases. 2-(1-adamantyl)-4-chloro-5-(1-piperazinyl)-3(2H)-pyridazinone has shown promising results in inhibiting the growth of cancer cells, reducing neuroinflammation, and inhibiting the replication of viruses such as HIV and SARS-CoV-2.

Mechanism of Action

The exact mechanism of action of 2-(1-adamantyl)-4-chloro-5-(1-piperazinyl)-3(2H)-pyridazinone is not fully understood. However, studies have shown that 2-(1-adamantyl)-4-chloro-5-(1-piperazinyl)-3(2H)-pyridazinone inhibits the activity of various enzymes, including proteases and kinases, which are involved in various cellular processes. 2-(1-adamantyl)-4-chloro-5-(1-piperazinyl)-3(2H)-pyridazinone has also been shown to induce apoptosis in cancer cells and reduce inflammation in the brain.
Biochemical and Physiological Effects:
2-(1-adamantyl)-4-chloro-5-(1-piperazinyl)-3(2H)-pyridazinone has been shown to have various biochemical and physiological effects, including reducing the production of pro-inflammatory cytokines, inhibiting the activity of various enzymes, and inducing apoptosis in cancer cells. 2-(1-adamantyl)-4-chloro-5-(1-piperazinyl)-3(2H)-pyridazinone has also been shown to reduce the levels of oxidative stress in cells and protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

2-(1-adamantyl)-4-chloro-5-(1-piperazinyl)-3(2H)-pyridazinone has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, 2-(1-adamantyl)-4-chloro-5-(1-piperazinyl)-3(2H)-pyridazinone has some limitations, including its low water solubility, which can make it difficult to use in some experiments. 2-(1-adamantyl)-4-chloro-5-(1-piperazinyl)-3(2H)-pyridazinone also has a short half-life, which can limit its effectiveness in some applications.

Future Directions

There are several future directions for the study of 2-(1-adamantyl)-4-chloro-5-(1-piperazinyl)-3(2H)-pyridazinone. One potential application is in the development of new cancer therapies, as 2-(1-adamantyl)-4-chloro-5-(1-piperazinyl)-3(2H)-pyridazinone has shown promising results in inhibiting the growth of cancer cells. 2-(1-adamantyl)-4-chloro-5-(1-piperazinyl)-3(2H)-pyridazinone could also be further studied for its potential use in treating neurodegenerative diseases and infectious diseases. Additionally, further research could be done to understand the exact mechanism of action of 2-(1-adamantyl)-4-chloro-5-(1-piperazinyl)-3(2H)-pyridazinone and to develop new methods for synthesizing and purifying 2-(1-adamantyl)-4-chloro-5-(1-piperazinyl)-3(2H)-pyridazinone.